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Compound of Interest

Compound Name: 1,4-Butanesultam

Cat. No.: B1267830

Essential Safety and Handling Guide for 1,4-
Butanesultam

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,4-Butanesultam in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate risks.

Hazard Identification and Personal Protective
Equipment (PPE)

1,4-Butanesultam is a chemical compound that requires careful handling due to its potential
health hazards. It is harmful if swallowed, causes skin and eye irritation, may lead to an allergic
skin reaction, and can cause respiratory irritation.[1] Furthermore, it is suspected of causing
cancer and genetic defects.[1][2] Therefore, the use of appropriate Personal Protective
Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield.[2]

Skin Protection

Chemical-resistant gloves (e.g., neoprene or

nitrile), a lab coat, and full-coverage clothing.[2]

[3]4]

Respiratory Protection

In case of inadequate ventilation or potential for
aerosol/dust formation, a NIOSH-approved

respirator is necessary.[2][5]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is crucial for the safe handling of 1,4-

Butanesultam.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[2]

o Ensure that an eyewash station and a safety shower are readily accessible.[6]

» Before starting any work, obtain and review the Safety Data Sheet (SDS) for 1,4-

Butanesultam.[2][6]

2. Handling:

e Avoid direct contact with the skin, eyes, and clothing.[2]

¢ Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

» Practice good laboratory hygiene: wash hands thoroughly after handling and before eating,

drinking, or smoking.[2]

o Keep the container tightly sealed when not in use.[1][7]
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3. Storage:
» Store in a cool, dry, and well-ventilated location.[1][7]

o Keep it locked up and away from incompatible materials such as strong oxidizing agents,
bases, and acids.[1][2]

Emergency Response and First Aid

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o ) ) ) )
respiration. Seek immediate medical attention.
[2]7]
Immediately remove contaminated clothing and
Skin Contact wash the affected skin area with plenty of soap

and water. Consult a physician.[2][7]

Rinse the eyes thoroughly with large amounts of

water for at least 15 minutes, making sure to lift
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[2][7]

Rinse the mouth with water. Do not induce
Ingestion vomiting. Seek immediate medical attention.[2]

[5]

Spill Response Workflow:

The following diagram outlines the procedural flow for managing a 1,4-Butanesultam spill.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123590-SDS-EN.pdf
https://www.echemi.com/sds/1-4-butanesultam-pd1805145339.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123590-SDS-EN.pdf
https://www.chemicalbook.com/msds/1-4-butane-sultone.pdf
https://www.chemicalbook.com/msds/1-4-butane-sultone.pdf
https://www.echemi.com/sds/1-4-butanesultam-pd1805145339.html
https://www.chemicalbook.com/msds/1-4-butane-sultone.pdf
https://www.echemi.com/sds/1-4-butanesultam-pd1805145339.html
https://www.chemicalbook.com/msds/1-4-butane-sultone.pdf
https://www.echemi.com/sds/1-4-butanesultam-pd1805145339.html
https://www.chemicalbook.com/msds/1-4-butane-sultone.pdf
https://www.fishersci.dk/store/msds?partNumber=10590161&countryCode=DK&language=en
https://www.benchchem.com/product/b1267830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for 1,4-Butanesultam Spill Response

Spill Detected

Evacuate Immediate Area

Alert Supervisor and Safety Officer

,

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

,

Contain the Spill
(Use inert absorbent material)

i

Collect Spilled Material
(Use non-sparking tools)

i

Place in a Labeled, Sealed Container for Hazardous Waste

,

Decontaminate the Spill Area

i

Dispose of Waste via Licensed Contractor

,

Document the Incident

Click to download full resolution via product page

Workflow for managing a 1,4-Butanesultam spill.
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Disposal Plan

Proper disposal of 1,4-Butanesultam and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Characterization: 1,4-Butanesultam waste is considered hazardous.

o Disposal Method: All waste containing 1,4-Butanesultam must be disposed of through a
licensed hazardous waste disposal company.[2] A potential method of disposal is to dissolve
the material in a combustible solvent and incinerate it in a chemical incinerator equipped with
an afterburner and scrubber.[2]

o Container Disposal: Empty containers should be treated as hazardous waste and disposed
of in the same manner as the chemical itself.[2] Do not reuse empty containers.

Quantitative Data

The following table summarizes key quantitative properties of 1,4-Butanesultam.

Property Value

Molecular Formula C4Hs0s3S

Molecular Weight 136.17 g/mol

Melting Point 12.5-15°C/54.5 - 59 °F[5]
Boiling Point 153 °C / 307.4 °F[5]

Flash Point 154 °C / 309.2 °F[5]

Water Solubility 54 g/L (at 20°C), decomposes[5]
Density 1.331 g/cm3 at 25 °CJ[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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